Cas no 486-54-4 (2,7-Naphthalenedisulfonicacid, 1-amino-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 1-amino-
• CAS No: 486-54-4
• MF: C₁₀H₉NO₆S₂
• MW: 303.31156039238
• CID: 324950
• PubChem ID: 12305423
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 1-amino- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 1-amino-
• 1-amino-2,7-naphthalenedisulfonic acid
• 1-aminonaphthalene-2,7-disulfonic acid
• 1-Naphthylamine-2,7-disulfonic Acid
• Kalle's Acid
• 8-Amino-2,7-naphthalenedisulfonic acid
• DTXSID40486728
• UNII-ZMG0488YTC
• ZMG0488YTC
• 1-Naphthylamine-2,7-disulfonic acid [MI]
• 486-54-4
• SCHEMBL1755223
• Q27295729
• 2,7-Naphthalenedisulfonic acid, 1-amino-

• Inchi： 1S/C10H9NO6S2/c11-10-8-5-7(18(12,13)14)3-1-6(8)2-4-9(10)19(15,16)17/h1-5H,11H2,(H,12,13,14)(H,15,16,17)
• InChI Key： QRTHCSOVSYURGO-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C=CC(=CC2=C1N)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 302.98717
• Monoisotopic Mass: 302.98712935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 152Ų

Experimental Properties

• Density: 1.769
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.733
• PSA: 134.76

2,7-Naphthalenedisulfonicacid, 1-amino- Security Information

• Hazardous Material transportation number：1759
• HazardClass：8
• PackingGroup：III